Cyanomethyl 2-(cyanomethylthio)nicotinate

• Molecular Formula: C10H7N3O2S
• Molecular Weight: 233.25 g/mol
• IUPAC Name: cyanomethyl 2-(cyanomethylsulfanyl)pyridine-3-carboxylate
• InChI: InChI=1S/C10H7N3O2S/c11-3-6-15-10(14)8-2-1-5-13-9(8)16-7-4-12/h1-2,5H,6-7H2
• InChI Key: IGNOIXRUJYCWDS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(N=C1)SCC#N)C(=O)OCC#N

Description

Cyanomethyl 2-(cyanomethylthio)nicotinate is a useful research compound. Its molecular formula is C10H7N3O2S and its molecular weight is 233.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

12 Grams (0.16 mole) of chloroacetonitrile was added to a stirred suspension of 6.2 g (0.04 mole) of 2-mercaptonicotinic acid, 8.0 g (0.08 mole) of potassium bicarbonate, and 20 g (0.12 mole) of potassium iodide in 100 ml of dimethylformamide at 10° under nitrogen. The reaction was stirred at 10° for 7 hr., then at 25° for 15 hr. The reaction mixture was then poured into water, saturated with sodium chloride and filtered. The resulting solid was dissolved in methylene chloride, dried with magnesium sulfate and evaporated to give 7.5 g of cyanomethyl 2-(cyanomethylthio)nicotinate. m.p. 140°-143° C. NMR (DMSO) δ3.3(s,2); 4.3(s,2); 6.4(dd,1); 7.4(dd,1); 7.8(dd,1).